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Introduction: A Note on Nomenclature

In the field of organic chemistry, precision in nomenclature is paramount as it directly relates to
chemical structure and reactivity. The topic of this guide is the compound with the chemical
formula C4HeCIO2S. While sometimes referred to as butane-1-sulfinyl chloride, the correct
and official IUPAC name is butane-1-sulfonyl chloride.[1] This distinction is critical: a "sulfinyl"
group contains a sulfur atom double-bonded to one oxygen atom (—-SO-), whereas a "sulfonyl"
group features a sulfur atom double-bonded to two oxygen atoms (—SO2-).[2] This guide will
exclusively use the correct "sulfonyl" designation.

Butane-1-sulfonyl chloride is a highly reactive organosulfur compound that serves as a
cornerstone reagent in synthetic chemistry.[3] Its utility stems from the electrophilic nature of
the sulfonyl group, making it an excellent precursor for introducing the butanesulfonyl moiety
into a wide range of molecules. This guide provides an in-depth exploration of its chemical
properties, synthesis, core reactivity, applications, and essential safety protocols for drug
development professionals and researchers.

Chemical Identity and Physicochemical Properties
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A comprehensive understanding of a reagent begins with its fundamental identity and physical
characteristics. Butane-1-sulfonyl chloride is a colorless to pale yellow liquid at room
temperature, known for its pungent, irritating odor.[3][4] It is a lachrymatory agent, meaning it
induces tearing.[4]

Caption: Chemical structure of butane-1-sulfonyl chloride.

Table 1: Chemical Identifiers

Identifier Value

IUPAC Name butane-1-sulfonyl chloride[1]

CAS Number 2386-60-9[5][6][7]

Molecular Formula C4HoCIO2S[6][7]

Molecular Weight 156.63 g/mol [1]

SMILES CCCCS(=0)(=0)CI[1][5]

InChl Key WEDIIKBPDQQQJU-UHFFFAOYSA-N[5][8]

1-Butanesulfonyl chloride, Butylsulfonyl

Synonyms chloride[1][6][7]

Table 2: Physicochemical Properties
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Property Value
Clear colorless to light yellow/orange liquid[4][6]
Appearance
[7]
Melting Point -29 °C[5][6]
Boiling Point 80-81 °C @ 9 mmHg[6][7][8]
Density 1.208 g/mL at 25 °C[6][7][8]
Refractive Index (n2°/D) 1.454[6][7][8]
Vapor Pressure 0.5 mmHg at 20 °C[6][8]
N Decomposes in water; Soluble in ether,
Solubility
benzene[4]
Sensitivity Moisture sensitive[6][7]

Synthesis of Butane-1-sulfonyl Chloride: A Protocol

The most common and industrially viable method for preparing butane-1-sulfonyl chloride is
through the chlorination of butanesulfonic acid or its corresponding salts.[3][4] This
transformation requires a potent chlorinating agent to replace the hydroxyl group of the sulfonic
acid with a chlorine atom.

Causality Behind Experimental Choices:

o Chlorinating Agent: Reagents like thionyl chloride (SOCIz) and phosphorus pentachloride
(PCls) are employed because they are highly effective at converting sulfonic acids to sulfonyl
chlorides.[3][9] Thionyl chloride is often preferred as its byproducts (SO2 and HCI) are
gaseous, simplifying purification.

e Anhydrous Conditions: The reaction must be conducted under strictly anhydrous (moisture-
free) conditions. Butane-1-sulfonyl chloride is highly reactive towards water, and any
moisture present will rapidly hydrolyze the product back to butanesulfonic acid, severely
reducing the yield.[3][4]
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Caption: General workflow for the synthesis of butane-1-sulfonyl chloride.

Experimental Protocol: Synthesis from Sodium Butanesulfonate

e Preparation: In a three-necked round-bottom flask equipped with a reflux condenser, a

dropping funnel, and a nitrogen inlet, add sodium butanesulfonate (1.0 eq) and a catalytic

amount of N,N-dimethylformamide (DMF).

 Inert Atmosphere: Flush the system with dry nitrogen gas to ensure anhydrous conditions.

e Reagent Addition: Slowly add thionyl chloride (SOCIz, 2.0-3.0 eq) to the flask via the
dropping funnel over 30 minutes. The reaction is exothermic and will generate gas, so

controlled addition is crucial.
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e Reaction: Heat the mixture to reflux (approx. 70-80 °C) and maintain for 2-4 hours. The
reaction progress can be monitored by observing the cessation of HCl and SOz gas
evolution.

 Purification: After cooling to room temperature, the excess thionyl chloride is removed by
distillation. The remaining crude product is then purified by fractional distillation under
reduced pressure to yield pure butane-1-sulfonyl chloride.

 Validation: The purity of the final product should be confirmed by analytical techniques such
as GC-MS and NMR spectroscopy.

Core Reactivity: The Sulfonamide Synthesis

The chemistry of butane-1-sulfonyl chloride is dominated by its powerful electrophilicity
centered on the sulfur atom. The two electronegative oxygen atoms and the chlorine atom
withdraw electron density, making the sulfur atom highly susceptible to attack by nucleophiles.
This reactivity is the foundation of its use in organic synthesis.[3]

The most prominent reaction is its coupling with primary or secondary amines to form
sulfonamides, a functional group prevalent in a vast array of pharmaceuticals.[4]

Mechanism: Nucleophilic Acyl Substitution The reaction proceeds via a classic nucleophilic acyl
substitution-like mechanism. The lone pair of the amine nitrogen attacks the electrophilic sulfur
atom, forming a tetrahedral intermediate. Subsequently, the chloride ion is eliminated as a
leaving group, and a proton is lost from the nitrogen to yield the stable sulfonamide. A base
(like pyridine or triethylamine) is typically added to neutralize the HCI byproduct.
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Caption: Mechanism of sulfonamide formation.
Experimental Protocol: Synthesis of N-benzylbutane-1-sulfonamide

e Setup: In a round-bottom flask, dissolve benzylamine (1.0 eq) and triethylamine (1.2 eq) in a
suitable anhydrous solvent such as dichloromethane (DCM) under a nitrogen atmosphere.

e Cooling: Cool the solution to 0 °C using an ice bath.

» Reagent Addition: Slowly add a solution of butane-1-sulfonyl chloride (1.1 eq) in DCM to the
cooled amine solution dropwise. Maintain the temperature below 5 °C during the addition.

o Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and stir for 12-16 hours.

o Workup: Quench the reaction by adding water. Separate the organic layer, and wash it
sequentially with dilute HCI, saturated sodium bicarbonate solution, and brine.

« Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the
solvent under reduced pressure.

 Purification: The resulting crude solid can be purified by recrystallization or column
chromatography to yield the pure N-benzylbutane-1-sulfonamide.
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Applications in Research and Drug Development

The utility of butane-1-sulfonyl chloride is widespread, primarily leveraging its ability to form
stable sulfonamide linkages.

o Pharmaceutical Intermediates: It is a key building block in the synthesis of sulfonamide-
based drugs.[3] This class of drugs exhibits a wide range of therapeutic activities, including
antibacterial, antidiabetic, and diuretic effects.[3] The butanesulfonyl group can modulate a
drug candidate's properties, such as its lipophilicity and ability to act as a hydrogen bond
acceptor, which are critical for bioavailability and target binding.[4]

» Materials Science: The compound is used to functionalize polymers and surfaces.[4] By
introducing sulfonyl groups, the physical properties of materials, such as adhesion,
wettability, and conductivity, can be precisely tailored for specific applications.[4]

o Organic Synthesis: Beyond sulfonamides, it is used to protect amines and as a reagent in
various coupling reactions. Its derivatives are employed in the preparation of complex
organic molecules.[6][8]

Safety, Handling, and Storage

Butane-1-sulfonyl chloride is a hazardous chemical that demands strict adherence to safety
protocols.[3]

GHS Hazard Information:
o Corrosion: Causes severe skin burns and eye damage.[1][10]
 Toxicity: May be harmful if swallowed and can cause respiratory irritation.[1][10]

e Reactivity: Reacts with water, releasing heat and toxic, corrosive gases like hydrogen
chloride.[4][11]

Mandatory Safety Protocols:

« Handling: All manipulations must be performed inside a certified chemical fume hood.[10]
Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
a lab coat, and chemical splash goggles with a face shield.[10][12]
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o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area designated
for corrosive materials.[10][13] The container should be kept under an inert atmosphere
(e.g., nitrogen or argon) to prevent decomposition from moisture.[10][13]

e First Aid:

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
large amounts of soap and water for at least 15 minutes. Seek immediate medical
attention.[10][11]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, removing contact lenses if possible. Seek immediate medical attention.[10][11]

o Inhalation: Move the person to fresh air. If breathing has stopped, begin rescue breathing.
Seek immediate medical attention.[10][11]

o Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[10][13]

Conclusion

Butane-1-sulfonyl chloride is a potent and versatile reagent whose correct identification is
crucial for its effective use. Its high reactivity as an electrophile makes it an indispensable tool
for synthesizing sulfonamides and other organosulfur compounds vital to the pharmaceutical
and materials science industries. However, its hazardous nature necessitates rigorous safety
and handling procedures. This guide provides the foundational knowledge for researchers and
scientists to utilize this important chemical building block safely and effectively.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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